Cas no 438049-63-9 (6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid)
6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid
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6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F590948-10mg |
6-[(2-Fluorophenyl)methoxy]pyridine-3-carboxylic Acid |
438049-63-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F590948-50mg |
6-[(2-Fluorophenyl)methoxy]pyridine-3-carboxylic Acid |
438049-63-9 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | F590948-100mg |
6-[(2-Fluorophenyl)methoxy]pyridine-3-carboxylic Acid |
438049-63-9 | 100mg |
$ 230.00 | 2022-06-05 | ||
| Enamine | EN300-138237-0.05g |
6-[(2-fluorophenyl)methoxy]pyridine-3-carboxylic acid |
438049-63-9 | 95.0% | 0.05g |
$101.0 | 2025-02-19 | |
| Enamine | EN300-138237-0.1g |
6-[(2-fluorophenyl)methoxy]pyridine-3-carboxylic acid |
438049-63-9 | 95.0% | 0.1g |
$152.0 | 2025-02-19 | |
| Enamine | EN300-138237-0.25g |
6-[(2-fluorophenyl)methoxy]pyridine-3-carboxylic acid |
438049-63-9 | 95.0% | 0.25g |
$216.0 | 2025-02-19 | |
| Enamine | EN300-138237-0.5g |
6-[(2-fluorophenyl)methoxy]pyridine-3-carboxylic acid |
438049-63-9 | 95.0% | 0.5g |
$407.0 | 2025-02-19 | |
| Enamine | EN300-138237-1.0g |
6-[(2-fluorophenyl)methoxy]pyridine-3-carboxylic acid |
438049-63-9 | 95.0% | 1.0g |
$528.0 | 2025-02-19 | |
| Enamine | EN300-138237-2.5g |
6-[(2-fluorophenyl)methoxy]pyridine-3-carboxylic acid |
438049-63-9 | 95.0% | 2.5g |
$1034.0 | 2025-02-19 | |
| Enamine | EN300-138237-5.0g |
6-[(2-fluorophenyl)methoxy]pyridine-3-carboxylic acid |
438049-63-9 | 95.0% | 5.0g |
$1530.0 | 2025-02-19 |
6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid
6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid (CAS No. 438049-63-9): An Emerging Compound in Medicinal Chemistry
6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid (CAS No. 438049-63-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The chemical structure of 6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid is characterized by a pyridine ring substituted with a methoxy group at the 6-position and a 2-fluorophenyl group attached to the methoxy moiety. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for various pharmacological studies.
Recent research has highlighted the potential of 6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.
In addition to its anti-inflammatory properties, 6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anticancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, thereby suppressing tumor growth.
The neuroprotective effects of 6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid have also been explored. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing the expression of antioxidant enzymes. These findings suggest that 6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid has been extensively studied to evaluate its suitability for clinical applications. Studies have shown that this compound exhibits good oral bioavailability and favorable plasma stability, which are essential characteristics for a drug candidate. Additionally, it has been reported to have low toxicity and minimal side effects in animal models, further supporting its safety profile.
To further advance the development of 6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid, several clinical trials are currently underway to assess its efficacy and safety in human subjects. These trials are focusing on various therapeutic areas, including inflammatory diseases, cancer, and neurodegenerative disorders. Preliminary results from phase I trials have been encouraging, with the compound demonstrating promising therapeutic effects and an acceptable safety profile.
In conclusion, 6-(2-Fluorophenyl)methoxypyridine-3-carboxylic Acid (CAS No. 438049-63-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.
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